1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane

• IUPAC Name: 1-(1-ethyl-3,5-dimethylpyrazol-4-yl)sulfonyl-3-(4-methoxyphenyl)azepane
• InChI: InChI=1S/C20H29N3O3S/c1-5-23-16(3)20(15(2)21-23)27(24,25)22-13-7-6-8-18(14-22)17-9-11-19(26-4)12-10-17/h9-12,18H,5-8,13-14H2,1-4H3
• InChI Key: DVKYDJAKCSWOHD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)S(=O)(=O)N2CCCCC(C2)C3=CC=C(C=C3)OC)C
• Molecular Formula: C20H29N3O3S
• Molecular Weight: 391.5 g/mol

Description

1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane, also known as EDP-MMP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. It belongs to the class of azepane compounds and has been studied for its mechanism of action and physiological effects.

Scientific Research Applications

1. Application in Polymer Modification

A study explored the radiation-induced modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, including pyrazole derivatives. This modification approach enhances the thermal stability and introduces specific functionalities, potentially applicable for medical use due to the improved antibacterial and antifungal properties (Aly & El-Mohdy, 2015).

2. Development of Antimicrobial and Anti-inflammatory Agents

Research into pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives bearing an aryl sulfonate moiety highlighted their potential as antimicrobial and anti-inflammatory agents. This suggests that structurally related compounds, like the one , may also find applications in the development of new therapeutic agents (Kendre, Landge, & Bhusare, 2015).

3. Synthesis of Diverse Chemical Libraries

A study on the oxidative carbon-hydrogen bond activation and click chemistry for synthesizing a library of substituted tetrahydropyrones demonstrates the potential for creating diverse chemical libraries. Such methodologies could be adapted for synthesizing derivatives of "1-((1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-(4-methoxyphenyl)azepane" for various scientific research applications (Zaware et al., 2011).

4. Exploration of Azepanium Ionic Liquids

Research on azepane derivatives for synthesizing a new family of room temperature ionic liquids shows the utility of such compounds in green chemistry and industrial applications. Ionic liquids have wide-ranging uses, including in electrolytes, solvents, and catalysis, indicating potential applications for azepane-based compounds (Belhocine et al., 2011).